Cas no 946219-78-9 (5-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)furan-2-carboxamide)

• Product Name: 5-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)furan-2-carboxamide
• CAS No: 946219-78-9
• MF: C₁₇H₁₇BrN₂O₃
• MW: 377.232483625412
• CID: 5513693
• Update Time: 2025-05-21

5-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)furan-2-carboxamide
• 5-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)furan-2-carboxamide

• Inchi： 1S/C17H17BrN2O3/c1-2-16(21)20-9-3-4-11-5-6-12(10-13(11)20)19-17(22)14-7-8-15(18)23-14/h5-8,10H,2-4,9H2,1H3,(H,19,22)
• InChI Key： HAZUEAIJOIIFHW-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC2=C(C=C1)CCCN2C(=O)CC)=O

Additional information on 5-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)furan-2-carboxamide

5-Bromo-N-(1-Propanoyl-1,2,3,4-Tetrahydroquinolin-7-Yl)Furan-2-Carboxamide: A Comprehensive Overview

5-Bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)furan-2-carboxamide (CAS No. 946219-78-9) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of 5-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)furan-2-carboxamide is characterized by a furan ring substituted with a bromine atom at position 5 and a carboxamide group attached to position 2. The carboxamide group is further connected to a tetrahydroquinoline moiety that is substituted with a propanoyl group at position 1. This combination of functional groups and heterocyclic systems contributes to the compound's intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the furan ring in 5-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)furan-2-carboxamide adds another layer of complexity to its structure, potentially enhancing its bioavailability and target specificity.

The synthesis of 5-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)furan-2-carboxamide involves a series of carefully designed organic reactions. Key steps include the preparation of the tetrahydroquinoline derivative through hydrogenation of quinoline followed by alkylation or acylation to introduce the propanoyl group. The furan ring is then introduced via nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions used.

Pharmacological studies have demonstrated that 5-bromo-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-Yl)furan-2-carboxamide exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases and cancer. For instance, research published in *Journal of Medicinal Chemistry* revealed that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways.

In addition to its enzymatic activity, 5-bromo-N-(1-propanoyl...furan...carboxamide has shown promising results in preclinical models of cancer. Studies conducted at the University of California have indicated that this compound can induce apoptosis in various cancer cell lines while sparing normal cells from cytotoxic effects. These findings suggest that it may serve as a lead compound for the development of novel anticancer therapies.

The structural versatility of 5-bromo-N-(1-propanoyl...furan...carboxamide also makes it an attractive candidate for further chemical modifications. Researchers are currently exploring analogs with different substituents on both the tetrahydroquinoline and furan rings to optimize its pharmacokinetic properties and therapeutic efficacy.

In conclusion,5-bromo-N-(1-propanoyl...furan...carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable tool for drug discovery efforts targeting inflammation and cancer. As research continues to uncover new insights into its mechanisms of action and therapeutic potential,this compound is poised to play a crucial role in future drug development pipelines.